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Compound of Interest

Compound Name: beta-Sesquiphellandrene

CAS No.: 20307-83-9

Cat. No.: B1297816

Get Quote

As a Senior Application Scientist, my focus extends beyond the application of our products to

ensuring their entire lifecycle, including disposal, is managed with scientific rigor and an

unwavering commitment to safety. Beta-sesquiphellandrene, a valuable sesquiterpene in

various research fields, requires careful handling not only during experimentation but also

through its final disposal. This guide provides a procedural framework grounded in its chemical

properties to ensure the safety of personnel and environmental compliance.

Hazard Identification and Safety Profile
Understanding the intrinsic properties of a chemical is the foundation of its safe management.

Beta-sesquiphellandrene is an organic compound that, while naturally derived, possesses

specific hazards that dictate its disposal pathway. The causality behind its handling

requirements is rooted in its flammability and aspiration toxicity.

Its high flash point of 107.78°C (226°F) means it is a flammable liquid, but not one that will

readily ignite at room temperature.[1] However, the primary health concern is its classification

as an aspiration hazard.[2][3] This means that if the liquid is swallowed and then enters the

lungs (for instance, during vomiting), it can cause severe and potentially fatal chemical
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pneumonitis.[3][4] This risk profile mandates that it be treated as a regulated hazardous waste

stream.

Table 1: Physicochemical and Safety Data for beta-Sesquiphellandrene

Property Value Source

CAS Number 20307-83-9 [1][2][5]

Molecular Formula C15H24 [2]

Appearance Colorless to pale yellow oil [1][2]

Solubility
Insoluble in water; Soluble in

alcohol, chloroform
[1][5]

Flash Point 107.78 °C (226.00 °F) [1]

GHS Signal Word Danger [2][3]

GHS Hazard Codes

H226: Flammable liquid and

vapourH304: May be fatal if

swallowed and enters airways

[2][3]

| GHS Pictograms | GHS02 (Flame), GHS08 (Health Hazard) |[2] |

Immediate Pre-Disposal Safety Protocols
Before initiating any disposal-related activities, establishing a safe working environment is

paramount. These protocols are designed to mitigate risks of exposure and accidental ignition.

A. Personal Protective Equipment (PPE)

Your primary defense is a physical barrier. The selection of PPE must be specific to the

hazards of an organic oil.

Eye Protection: Wear ANSI Z87.1-compliant safety glasses with side shields or chemical

splash goggles.
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Hand Protection: Use nitrile gloves. Latex gloves provide insufficient protection against many

organic compounds and should be avoided.

Body Protection: A standard laboratory coat should be worn and buttoned to protect from

incidental splashes.

B. Engineering Controls

Manipulate the environment to reduce hazards.

Ventilation: All handling and preparation for disposal of beta-sesquiphellandrene should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood to

prevent the accumulation of vapors.[6]

Ignition Source Control: Ensure no open flames, hot surfaces, or sources of sparks are

present in the disposal preparation area.[6]

C. Spill Management

In the event of a small spill, immediate and correct action is crucial.

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with a chemical absorbent material (e.g.,

vermiculite, sand, or a commercial sorbent pad).

Once absorbed, carefully scoop the material into a designated, sealable container for

hazardous waste.

Clean the spill area with soap and water.

Treat all spill cleanup materials as hazardous waste.

Step-by-Step Disposal Protocol
The disposal of beta-sesquiphellandrene is not a matter of simple disposal; it is a regulated

process of waste management. Each generator of chemical waste is legally responsible for its

safe handling from "cradle to grave."[7]
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Step 1: Waste Characterization
As established by its GHS classification (H226), any waste stream containing beta-
sesquiphellandrene must be characterized as a flammable liquid hazardous waste.[2] This

characterization is the critical first step that dictates all subsequent actions.

Step 2: Segregation of Waste
Chemical incompatibility can lead to dangerous reactions such as the release of toxic gas, fire,

or explosions.[8][9]

Action: Designate a specific waste container for beta-sesquiphellandrene and other

compatible flammable organic compounds.

Causality:Do NOT mix this waste with:

Oxidizing agents (e.g., nitrates, permanganates, peroxides)

Corrosive acids or bases

Aqueous waste streams

Step 3: Proper Containerization
The integrity of the waste container is essential for safe storage and transport.

Select an Appropriate Container: Use a clean, non-reactive container, typically glass or high-

density polyethylene (HDPE), with a secure, leak-proof screw-top cap.

Label the Container Clearly: The label must be affixed before any waste is added. It must

include:

The words "HAZARDOUS WASTE"

The full chemical name: "beta-Sesquiphellandrene"

The specific hazard characteristics: "Flammable, Aspiration Hazard"

The date accumulation started.
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Keep the Container Closed: The waste container must remain sealed at all times, except

when actively adding waste.

Step 4: On-Site Accumulation and Storage
Store the designated hazardous waste container in a Satellite Accumulation Area (SAA) that

meets regulatory standards.

Location: The SAA must be at or near the point of generation and under the control of the

laboratory personnel.

Secondary Containment: Place the waste container inside a larger, chemically resistant tray

or tub to contain any potential leaks.

Storage Conditions: Store away from heat, direct sunlight, and ignition sources. Beta-
sesquiphellandrene is known to be light-sensitive.[2][5]

Step 5: Final Disposal
Under no circumstances should beta-sesquiphellandrene be disposed of down the drain or in

regular trash.

Action: Arrange for pickup and disposal through your institution's Environmental Health &

Safety (EHS) office or a licensed hazardous waste management contractor. These services

are equipped to transport and dispose of chemical waste in compliance with all federal,

state, and local regulations.[7]

Decontamination of Empty Containers
A container that once held beta-sesquiphellandrene is not considered "empty" until it has

been properly decontaminated.

Triple Rinse: Rinse the container three times with a suitable solvent in which beta-
sesquiphellandrene is soluble, such as ethanol or acetone.

Collect Rinsate: Each rinse must be collected and added to your flammable hazardous

waste container. The rinsate is also hazardous waste.
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Final Disposal of Container: Once triple-rinsed, the container can typically be disposed of as

non-hazardous solid waste (e.g., in a designated glass disposal box). Deface the original

label before doing so.

Disposal Decision Workflow
The following diagram illustrates the logical pathway for making disposal decisions related to

beta-sesquiphellandrene waste streams.
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Waste Characterization

Segregation & Containerization

Action

Final Disposal

Waste Generation:
beta-Sesquiphellandrene

What is the waste form?

Pure Liquid or
Concentrated Solution

Liquid

Contaminated Solid
(e.g., spill debris, silica gel)

Solid

Dilute Solution in
Non-Hazardous Solvent

Aqueous

CONTAINERIZE:
Labeled Flammable Liquid

Hazardous Waste

CONTAINERIZE:
Labeled Flammable Solid

Hazardous Waste

EVALUATE:
Does total concentration
exceed regulatory limits?

STORE in Satellite Accumulation Area

DISPOSE via Licensed
Hazardous Waste Contractor

Yes

No (Consult EHS)

Click to download full resolution via product page

Caption: Disposal workflow for beta-Sesquiphellandrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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